What is the chemical structure of N-nitroso-vortioxetine?
What is the chemical structure of N-nitroso-vortioxetine?
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-nitroso-vortioxetine is a nitrosamine (B1359907) impurity of vortioxetine (B1682262), a multimodal antidepressant. As a potential genotoxic impurity, its presence in the active pharmaceutical ingredient (API) and drug product is a critical concern for regulatory bodies and pharmaceutical manufacturers. This technical guide provides an in-depth overview of the chemical structure, formation, and analytical methodologies for the detection and quantification of N-nitroso-vortioxetine. Detailed experimental protocols and data are presented to support research and drug development activities.
Chemical Identity and Structure
N-nitroso-vortioxetine, chemically named 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]-4-nitrosopiperazine, is a derivative of vortioxetine where a nitroso group (-N=O) is attached to the nitrogen atom at the 4-position of the piperazine (B1678402) ring.[1][2][3][4][5]
Chemical Structure:
Caption: Chemical structure of N-nitroso-vortioxetine.
Table 1: Chemical and Physical Properties of N-Nitroso-Vortioxetine
| Property | Value | Reference |
| IUPAC Name | 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]-4-nitrosopiperazine | [3][4][6] |
| CAS Number | 2925447-38-5 | [1][2][6] |
| Molecular Formula | C18H21N3OS | [1][2][6][7] |
| Molecular Weight | 327.45 g/mol | [1][2][7][8] |
| Monoisotopic Mass | 327.14053348 Da | [9] |
Formation of N-Nitroso-Vortioxetine
N-nitroso-vortioxetine is a nitrosamine impurity that can form during the synthesis, storage, or even formulation of vortioxetine-containing drug products.[1][2] The formation occurs through the reaction of the secondary amine in the piperazine ring of vortioxetine with nitrosating agents.[2] Common nitrosating agents include nitrites (e.g., sodium nitrite), which can be present as impurities in raw materials or excipients, or can be formed from nitrogen oxides in the air. The reaction is typically acid-catalyzed.
Caption: Formation pathway of N-nitroso-vortioxetine.
Experimental Protocols
Synthesis of N-Nitroso-Vortioxetine (General Procedure)
The synthesis of N-nitroso-vortioxetine can be achieved by the direct nitrosation of vortioxetine. The following is a general experimental protocol adapted from the synthesis of similar N-nitroso compounds.[4]
Materials:
-
Vortioxetine hydrochloride
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Sodium nitrite (B80452) (NaNO₂)
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Hydrochloric acid (HCl) or Acetic acid
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Dichloromethane (CH₂Cl₂)
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Ammonium (B1175870) sulfamate
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Deionized water
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Anhydrous sodium sulfate
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Silica (B1680970) gel for column chromatography
Procedure:
-
Dissolution: Dissolve vortioxetine hydrochloride in a suitable solvent system (e.g., a mixture of water and an organic solvent).
-
Acidification: Cool the solution to 0-5 °C in an ice bath and slowly add an acid (e.g., hydrochloric acid) to create an acidic environment.
-
Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite dropwise to the reaction mixture. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Quenching: Once the reaction is complete, quench the excess nitrosating agent by adding a solution of ammonium sulfamate.
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Extraction: Extract the N-nitroso-vortioxetine into an organic solvent such as dichloromethane.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by column chromatography on silica gel to obtain pure N-nitroso-vortioxetine.
-
Characterization: Confirm the identity and purity of the synthesized compound using analytical techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).
Analytical Method for Quantification of N-Nitroso-Vortioxetine
A sensitive and validated Ultra-Fast Liquid Chromatography-Mass Spectrometry (UFLC-MS) method has been developed for the quantification of N-nitroso-vortioxetine in vortioxetine hydrobromide drug substance.[6]
Table 2: UFLC-MS Method Parameters
| Parameter | Specification |
| Instrument | UFLC system coupled with a single quadrupole mass spectrometer |
| Column | Phenyl-hexyl stationary phase |
| Mobile Phase A | 0.1% formic acid and 10 mM ammonium acetate (B1210297) in water |
| Mobile Phase B | Methanol |
| Elution | Gradient elution |
| Flow Rate | 0.4 mL/min |
| Column Temperature | 40 °C |
| Detection | Mass Spectrometry (MS) |
| Ionization Mode | Positive Electrospray Ionization (ESI+) |
Method Performance:
| Parameter | Result |
| Limit of Detection (LOD) | 0.660 ppm |
| Limit of Quantification (LOQ) | 1.995 ppm |
| Linearity (Correlation Coefficient) | 0.99964 |
| Precision (%RSD) | 1.07% |
Regulatory Context and Data Presentation
N-nitroso-vortioxetine is classified as a Potency Category 3 nitrosamine impurity by the U.S. Food and Drug Administration (FDA).[2] The recommended acceptable intake (AI) limit for N-nitroso-vortioxetine is 400 ng/day.[2]
Table 3: Regulatory and Characterization Data
| Data Point | Value | Reference |
| FDA Potency Category | 3 | [2] |
| Acceptable Intake (AI) Limit | 400 ng/day | [2][5] |
| SMILES | Cc1ccc(Sc2ccccc2N3CCN(CC3)N=O)c(C)c1 | [3] |
| InChI | InChI=1S/C18H21N3OS/c1-14-7-8-17(15(2)13-14)23-18-6-4-3-5-16(18)20-9-11-21(19-22)12-10-20/h3-8,13H,9-12H2,1-2H3 | [3] |
Conclusion
This technical guide provides a comprehensive overview of the chemical structure, formation, synthesis, and analysis of N-nitroso-vortioxetine. The provided data and experimental protocols are intended to assist researchers and drug development professionals in understanding and controlling this critical impurity in vortioxetine-related products, ensuring patient safety and regulatory compliance. The use of sensitive analytical methods is crucial for the detection and quantification of N-nitroso-vortioxetine at levels that meet the stringent regulatory requirements.
References
- 1. N-Nitroso Vortioxetine, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
- 2. N-Nitroso Vortioxetine | Manasa Life Sciences [manasalifesciences.com]
- 3. N-Nitroso Vortioxetine | CAS 2925447-38-5 | LGC Standards [lgcstandards.com]
- 4. benchchem.com [benchchem.com]
- 5. veeprho.com [veeprho.com]
- 6. A Useful UFLC-MS Technique for Analysing N-Nitroso Vortioxetine Is a Nitrosamine Drug Substance Related Impurities (NDSRIs) in Vortioxetine Hydrobromide Drug Substance Employing a Low-Cost Single Quadrupole Mass Spectrometer [scirp.org]
- 7. N-Nitroso Vortioxetine Bromo Impurity | CAS No- NA | NA [chemicea.com]
- 8. GSRS [precision.fda.gov]
- 9. N-nitroso-vortioxetine | C18H21N3OS | CID 171379179 - PubChem [pubchem.ncbi.nlm.nih.gov]
